Cas no 79887-19-7 (Benzene,1-ethynyl-4-(octyloxy)-)
79887-19-7 structure
Product Name:Benzene,1-ethynyl-4-(octyloxy)-
CAS No:79887-19-7
MF:C16H22O
MW:230.345284938812
CID:556655
PubChem ID:11031698
Update Time:2025-04-19
Benzene,1-ethynyl-4-(octyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-ethynyl-4-(octyloxy)-
- LogP
- 1-OCTYLOXY-4-ETHYNYL-BENZENE
- F90305
- 1-ethynyl-4-octoxybenzene
- A1-06890
- (4-N-Octyloxyphenyl)acetylene
- FPXVPVOCRGJPMZ-UHFFFAOYSA-N
- 1-ETHYNYL-4-OCTYLOXY-BENZENE
- 1-ethynyl-4-octyloxybenzene
- 1-ETHYNYL-4-(OCTYLOXY)BENZENE
- SCHEMBL3924421
- 79887-19-7
- 137338-08-0
- MFCD08703485
-
- Inchi: 1S/C16H22O/c1-3-5-6-7-8-9-14-17-16-12-10-15(4-2)11-13-16/h2,10-13H,3,5-9,14H2,1H3
- InChI Key: FPXVPVOCRGJPMZ-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C#C)=CC=1)CCCCCCCC
Computed Properties
- Exact Mass: 230.167065321g/mol
- Monoisotopic Mass: 230.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.941
- Boiling Point: 322.283°C at 760 mmHg
- Flash Point: 144.733°C
- Refractive Index: 1.505
Benzene,1-ethynyl-4-(octyloxy)- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
79887-19-7 (Benzene,1-ethynyl-4-(octyloxy)-) Related Products
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